Cas no 155354-92-0 (2H-1-Benzopyran-7-ol,6-(1,1-dimethyl-2-propen-1-yl)-3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)-,(3R)-)

• Product name: 2H-1-Benzopyran-7-ol,6-(1,1-dimethyl-2-propen-1-yl)-3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)-,(3R)-
• CAS No: 155354-92-0
• MF: C₂₁H₂₄O₄
• MW: 340.412866592407
• CID: 193534

2H-1-Benzopyran-7-ol,6-(1,1-dimethyl-2-propen-1-yl)-3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)-,(3R)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-7-ol,6-(1,1-dimethyl-2-propen-1-yl)-3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)-,(3R)-
• (-)-Isomillinol B
• (R)-Isomillinol B
• 2H-1-Benzopyran-7-ol,6-(1,1-dimethyl-2-propenyl)-3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)-, (3R)-(9CI)
• 2H-1-Benzopyran-7-ol,6-(1,1-dimethyl-2-propenyl)-3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)-, (R)-
• Isomillinol B
• 2H-1-Benzopyran-7-ol, 6-(1,1-dimethyl-2-propen-1-yl)-3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)-, (3R)-
• (3R)-7,2'-Dihydroxy-4'-methoxy-6-(1,1-dimethyl-2-propenyl)isoflavan

• Inchi： 1S/C21H24O4/c1-5-21(2,3)17-9-13-8-14(12-25-20(13)11-19(17)23)16-7-6-15(24-4)10-18(16)22/h5-7,9-11,14,22-23H,1,8,12H2,2-4H3/t14-/m0/s1
• InChI Key： FSGITBYHHHOHAL-AWEZNQCLSA-N
• SMILES： C1OC2=CC(O)=C(C(C)(C)C=C)C=C2C[C@@H]1C1=CC=C(OC)C=C1O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• XLogP3: 3.805

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids
• Natural Products and Extracts Plant Extracts Plant based Endosamara racemosa